Cas no 1805319-84-9 (2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine)

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine is a versatile heterocyclic compound featuring a chloromethyl group, a difluoromethyl substituent, and a hydroxyl group on a pyridine scaffold. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorinated moieties into target molecules. The presence of both reactive chloromethyl and hydroxyl groups enables selective derivatization, while the difluoromethyl group enhances metabolic stability and bioavailability in bioactive compounds. This compound is particularly useful in the development of fluorinated pyridine-based analogs, offering precise control over molecular properties. Its synthetic flexibility and fluorine-containing functional group contribute to its utility in medicinal chemistry and crop protection research.
2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine structure
1805319-84-9 structure
Product Name:2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine
CAS No:1805319-84-9
MF:C7H6ClF2NO
MW:193.578447818756
CID:4918717
Update Time:2025-10-21

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine
    • Inchi: 1S/C7H6ClF2NO/c8-3-5-6(12)2-1-4(11-5)7(9)10/h1-2,7,12H,3H2
    • InChI Key: YFAWGYHQNRRLGX-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CC=C(C(F)F)N=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • XLogP3: 1.6
  • Topological Polar Surface Area: 33.1

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024003661-250mg
2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine
1805319-84-9 97%
250mg
$734.40 2022-04-01
Alichem
A024003661-500mg
2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine
1805319-84-9 97%
500mg
$1,029.00 2022-04-01
Alichem
A024003661-1g
2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine
1805319-84-9 97%
1g
$1,747.20 2022-04-01

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine, identified by the CAS number 1805319-84-9, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its pyridine ring, which is a six-membered ring with one nitrogen atom, and its substituted groups: a chloromethyl group at position 2, a difluoromethyl group at position 6, and a hydroxyl group at position 3. The combination of these substituents imparts unique chemical properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in the development of new drugs and agrochemicals. The presence of the hydroxyl group in 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine suggests potential for hydrogen bonding, which is crucial in drug design for improving bioavailability and selectivity. Additionally, the chloromethyl and difluoromethyl groups introduce electron-withdrawing effects, which can enhance the molecule's reactivity in various chemical reactions.

One of the most promising applications of this compound lies in its potential as an intermediate in organic synthesis. Researchers have explored its use in constructing complex molecular frameworks, particularly in the synthesis of bioactive compounds. For instance, studies have demonstrated that this compound can serve as a versatile building block for creating pyridine-based pharmacophores with desired biological activities.

In terms of chemical synthesis, 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine can be synthesized through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These methods are particularly relevant for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. For example, its ability to form coordination complexes with metal ions has been explored for use in catalysis and sensor technologies. Furthermore, the presence of electron-withdrawing groups enhances its stability under certain reaction conditions, making it suitable for high-temperature applications.

From an environmental perspective, understanding the degradation pathways of 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies, revealing that this compound can undergo microbial transformation under specific environmental conditions. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805319-84-9) is a multifaceted compound with diverse applications across various fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.

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